N-(5,7-dimethylbenzo[d]thiazol-2-yl)-N-(pyridin-2-ylmethyl)benzo[d]thiazole-2-carboxamide

• IUPAC Name: N-(5,7-dimethyl-1,3-benzothiazol-2-yl)-N-(pyridin-2-ylmethyl)-1,3-benzothiazole-2-carboxamide
• InChI: InChI=1S/C23H18N4OS2/c1-14-11-15(2)20-18(12-14)26-23(30-20)27(13-16-7-5-6-10-24-16)22(28)21-25-17-8-3-4-9-19(17)29-21/h3-12H,13H2,1-2H3
• InChI Key: HBVDLPMEJSLYQC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C(=C1)N=C(S2)N(CC3=CC=CC=N3)C(=O)C4=NC5=CC=CC=C5S4)C
• Molecular Formula: C23H18N4OS2
• Molecular Weight: 430.5 g/mol

Description

N-(5,7-dimethylbenzo[d]thiazol-2-yl)-N-(pyridin-2-ylmethyl)benzo[d]thiazole-2-carboxamide is a useful research compound. Its molecular formula is C23H18N4OS2 and its molecular weight is 430.54. The purity is usually 95%.
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Scientific Research Applications

Biologically Significant Pyrimidine Appended Optical Sensors

Compounds containing heteroatoms and their derivatives, including N-heterocycles like triazole, thiazole, and pyridine, have been employed as recognition units in the synthesis of optical sensors due to their biological applications. Pyrimidine derivatives, in particular, serve as excellent sensing materials owing to their ability to form coordination and hydrogen bonds, making them suitable for use as sensing probes. This has led to the development of various pyrimidine-based optical sensors, underlining the significant role these compounds play in both sensing technology and biological applications (Jindal & Kaur, 2021).

Chemistry and Properties of Benzothiazole and Pyridine Compounds

The chemistry of compounds containing benzothiazole and pyridine rings has been reviewed, focusing on their preparation procedures, properties, and the diversity of their complex compounds. These compounds exhibit various important properties, including spectroscopic characteristics, structures, magnetic properties, and biological and electrochemical activity. This review highlights the potential areas of interest for future investigations, suggesting the unexplored analogues of these compounds as promising research subjects (Boča, Jameson, & Linert, 2011).

Antioxidant and Anti-inflammatory Agents

Research into benzofused thiazole derivatives has demonstrated their potential as alternative antioxidant and anti-inflammatory agents. This study aimed to synthesize new benzofused thiazole derivatives and test their antioxidant and anti-inflammatory activities, revealing specific compounds with significant activity. This research underscores the importance of thiazole derivatives in developing therapeutic agents (Raut et al., 2020).

Heterocyclic N-oxide Molecules in Organic Synthesis and Medicinal Applications

Heterocyclic N-oxide derivatives, including those synthesized from pyridine and indazole, play a crucial role in organic synthesis, catalysis, and drug development due to their versatile synthetic intermediates and biological importance. These compounds have shown significant functionalities in metal complexes formation, catalysts design, asymmetric catalysis, synthesis, and medicinal applications, highlighting their utility in advanced chemistry and drug development investigations (Li et al., 2019).